4-Fluorobiphenylsulfonyl Chloride

• CAS No.: 1214353-58-8
• Molecular Formula: C12H8ClFO2S
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 5-fluoro-2-phenylbenzenesulfonyl chloride
• InChI: InChI=1S/C12H8ClFO2S/c13-17(15,16)12-8-10(14)6-7-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key: JGZVWMRVJMIDLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=C(C=C2)F)S(=O)(=O)Cl

Description

4-Fluorobiphenylsulfonyl Chloride is a useful research compound. Its molecular formula is C12H8ClFO2S and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chlorosulfonic acid (8.7 mL, 0.13 mole) was added dropwise to 4-fluorobiphenyl (10.2 grams, 59 mmol) while stirring in an ice bath. Stirring was continued with ice cooling for 0.5 hours and then the reaction mixture was poured onto ice. The resulting white precipitate was collected by filtration and dissolved in chloroform. The chloroform solution was washed with water and brine, dried over magnesium sulfate and concentrated to afford a white solid. The desired product, 4-fluorobiphenylsulfonyl chloride (4.3 grams, 27%), was separated from 4-fluorobiphenylsulfonic acid (an unwanted side product) by crystallization of the latter from ethyl acetate and crystallization of the remaining material from hexane.